Cas no 731773-17-4 (2-Chloro-4-(3-methoxyphenyl)-1-butene)

• Product Name: 2-Chloro-4-(3-methoxyphenyl)-1-butene
• CAS No: 731773-17-4
• MF: C₁₁H₁₃ClO
• MW: 196.673322439194
• MDL: MFCD07698646
• CID: 977853
• PubChem ID: 24721831
• Update Time: 2025-06-10

2-Chloro-4-(3-methoxyphenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorobut-3-enyl)-3-methoxybenzene
• 2-CHLORO-4-(3-METHOXYPHENYL)-1-BUTENE
• AKOS006284371
• DTXSID90641183
• 1-(3-Chlorobut-3-en-1-yl)-3-methoxybenzene
• MFCD07698646
• 731773-17-4
• DB-192542
• 2-Chloro-4-(3-methoxyphenyl)-1-butene

• MDL： MFCD07698646
• Inchi： 1S/C11H13ClO/c1-9(12)6-7-10-4-3-5-11(8-10)13-2/h3-5,8H,1,6-7H2,2H3
• InChI Key： ILLDPHWRYXKEAN-UHFFFAOYSA-N
• SMILES： ClC(=C)CCC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 196.06500
• Monoisotopic Mass: 196.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 3.38030

Additional information on 2-Chloro-4-(3-methoxyphenyl)-1-butene

Professional Introduction to 2-Chloro-4-(3-methoxyphenyl)-1-butene (CAS No. 731773-17-4)

2-Chloro-4-(3-methoxyphenyl)-1-butene, identified by its Chemical Abstracts Service Number (CAS No.) 731773-17-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound belongs to the class of α,β-unsaturated alkenes, characterized by the presence of a double bond between the second and third carbon atoms in its butene backbone. The introduction of a chlorine substituent at the second carbon and a methoxyphenyl group at the fourth carbon imparts unique reactivity and potential applications in synthetic chemistry and medicinal chemistry.

The structural features of 2-Chloro-4-(3-methoxyphenyl)-1-butene make it a versatile intermediate in organic synthesis. The chlorine atom at the second carbon position enhances its electrophilic nature, facilitating reactions such as nucleophilic substitution and cross-coupling reactions. On the other hand, the methoxyphenyl group introduces aromaticity and potential electronic effects that can influence the compound's reactivity and biological activity. These characteristics have garnered interest from researchers exploring novel synthetic pathways and pharmacophores.

In recent years, advancements in drug discovery have highlighted the importance of α,β-unsaturated alkenes due to their role in forming key pharmacological structures. The presence of a double bond in 2-Chloro-4-(3-methoxyphenyl)-1-butene allows for geometric isomerism, which can significantly impact its biological interactions. For instance, studies have shown that E-isomers of such compounds often exhibit different pharmacological profiles compared to their Z-isomers, making the selection of appropriate isomers crucial for therapeutic applications.

One of the most compelling areas of research involving 2-Chloro-4-(3-methoxyphenyl)-1-butene is its application as a building block in the synthesis of heterocyclic compounds. Heterocycles are ubiquitous in pharmaceuticals, with many drugs featuring rings containing nitrogen, oxygen, or sulfur atoms. The ability to introduce functional groups like chlorine and methoxyphenyl into a butene framework provides a flexible scaffold for constructing complex heterocyclic structures. This has led to investigations into its use in creating derivatives with potential antimicrobial, anti-inflammatory, or anticancer properties.

The methoxyphenyl group in 2-Chloro-4-(3-methoxyphenyl)-1-butene also contributes to its potential biological activity. Phenolic compounds are well-known for their antioxidant and anti-inflammatory properties, and incorporating this moiety into a butene backbone could lead to novel bioactive molecules. Recent studies have demonstrated that derivatives of methoxyphenyl-substituted alkenes exhibit promising activities against various disease states. For example, modifications at the methoxy group or further functionalization of the phenyl ring could enhance binding affinity to biological targets.

Synthetic methodologies have been refined to efficiently prepare 2-Chloro-4-(3-methoxyphenyl)-1-butene, leveraging modern techniques such as palladium-catalyzed cross-coupling reactions and directed functionalization strategies. These methods not only improve yield but also allow for precise control over regioselectivity and stereochemistry. Such advancements are critical for producing enantiomerically pure compounds, which are often required for pharmaceutical applications due to their improved efficacy and reduced side effects.

The compound's utility extends beyond pharmaceuticals into materials science. α,β-Unsaturated alkenes are known to participate in various polymerization reactions, including Diels-Alder cycloadditions. The presence of both chlorine and methoxyphenyl groups in 2-Chloro-4-(3-methoxyphenyl)-1-butene makes it an intriguing candidate for designing novel polymers with tailored properties. Such materials could find applications in coatings, adhesives, or even biodegradable plastics, contributing to sustainable industrial practices.

In conclusion, 2-Chloro-4-(3-methoxyphenyl)-1-butene (CAS No. 731773-17-4) represents a fascinating compound with diverse applications in synthetic chemistry and pharmaceutical research. Its unique structural features offer opportunities for developing new drugs targeting various diseases while also serving as a valuable building block for advanced materials. As research continues to uncover new synthetic pathways and biological activities associated with this compound, its significance is expected to grow further.